Cas no 1795303-53-5 (1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one)

1-[7-(Furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one is a structurally complex organic compound featuring a fused thiazepane ring system with a furan substituent and a phenylsulfanylpropyl ketone moiety. Its unique heterocyclic framework, combining sulfur and nitrogen within a seven-membered ring, offers potential for diverse reactivity and applications in medicinal chemistry or material science. The presence of the furan group enhances its utility as a synthetic intermediate, while the phenylsulfanyl moiety may contribute to selective binding or functionalization properties. This compound's distinct architecture makes it a candidate for further investigation in drug discovery or catalysis, particularly where tailored electronic or steric effects are required.
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one structure
1795303-53-5 structure
Product Name:1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
CAS No:1795303-53-5
MF:C18H21NO2S2
MW:347.494842290878
CID:5368470
Update Time:2025-10-30

1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[7-(2-Furanyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-3-(phenylthio)-1-propanone
    • 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
    • Inchi: 1S/C18H21NO2S2/c20-18(9-13-22-15-5-2-1-3-6-15)19-10-8-17(23-14-11-19)16-7-4-12-21-16/h1-7,12,17H,8-11,13-14H2
    • InChI Key: IGHJXANGSWDLDY-UHFFFAOYSA-N
    • SMILES: C(N1CCC(C2=CC=CO2)SCC1)(=O)CCSC1=CC=CC=C1

Computed Properties

  • Exact Mass: 347.101
  • Monoisotopic Mass: 347.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84A^2

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 545.2±50.0 °C(Predicted)
  • pka: -1.17±0.40(Predicted)

1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6481-3703-2μmol
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
2μmol
$57.0 2023-09-08
Life Chemicals
F6481-3703-5μmol
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
5μmol
$63.0 2023-09-08
Life Chemicals
F6481-3703-10μmol
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
10μmol
$69.0 2023-09-08
Life Chemicals
F6481-3703-20μmol
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
20μmol
$79.0 2023-09-08
Life Chemicals
F6481-3703-1mg
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
1mg
$54.0 2023-09-08
Life Chemicals
F6481-3703-2mg
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
2mg
$59.0 2023-09-08
Life Chemicals
F6481-3703-3mg
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
3mg
$63.0 2023-09-08
Life Chemicals
F6481-3703-4mg
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
4mg
$66.0 2023-09-08
Life Chemicals
F6481-3703-5mg
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
5mg
$69.0 2023-09-08
Life Chemicals
F6481-3703-10mg
1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one
1795303-53-5
10mg
$79.0 2023-09-08

Additional information on 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one

Recent Advances in the Study of 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one (CAS: 1795303-53-5)

The compound 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one (CAS: 1795303-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the synthetic versatility of 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one, which can be efficiently prepared through a multi-step process involving the condensation of furan-2-carbaldehyde with 1,4-thiazepane derivatives, followed by sulfanylation with phenylsulfanyl groups. The compound's structural complexity, featuring a furan ring and a thiazepane core, has been shown to confer unique binding properties, making it a promising candidate for drug discovery.

In vitro and in vivo studies have demonstrated that 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one exhibits potent activity against a range of biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Notably, its ability to modulate the activity of specific GPCRs has been linked to potential applications in treating neurological disorders and chronic pain. Mechanistic studies suggest that the compound's efficacy may be attributed to its interaction with key amino acid residues in the target proteins, as revealed by molecular docking simulations.

Further investigations into the pharmacokinetic properties of 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one have shown favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its therapeutic index, with promising results in preclinical models.

In conclusion, 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-3-(phenylsulfanyl)propan-1-one represents a compelling area of research in chemical biology and drug development. Its unique structural attributes and broad biological activity underscore its potential as a lead compound for further optimization. Future studies should aim to elucidate its precise mechanisms of action and explore its applicability in treating specific diseases, paving the way for translational advancements in the field.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.